2-phenyl-N-[2-(4-sulfamoylphenyl)ethyl]butanamide

• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol
• IUPAC Name: 2-phenyl-N-[2-(4-sulfamoylphenyl)ethyl]butanamide
• InChI: InChI=1S/C18H22N2O3S/c1-2-17(15-6-4-3-5-7-15)18(21)20-13-12-14-8-10-16(11-9-14)24(19,22)23/h3-11,17H,2,12-13H2,1H3,(H,20,21)(H2,19,22,23)
• InChI Key: ZUTZLPYXEWJGBB-UHFFFAOYSA-N
• SMILES: CCC(C1=CC=CC=C1)C(=O)NCCC2=CC=C(C=C2)S(=O)(=O)N
• solubility: 52 [ug/mL]

Description

2-phenyl-N-[2-(4-sulfamoylphenyl)ethyl]butanamide is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as PSEB and is known for its anti-inflammatory and anti-tumor properties.

Scientific Research Applications

PSEB has been extensively studied for its anti-inflammatory and anti-tumor properties. It has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). PSEB has also been shown to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, PSEB has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Mechanism of Action

PSEB exerts its anti-inflammatory and anti-tumor effects by inhibiting the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and tumorigenesis. PSEB also activates the caspase pathway, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
PSEB has been shown to reduce inflammation and tumor growth in various animal models. It has also been found to improve cognitive function in animal models of Alzheimer's disease. PSEB has been shown to have low toxicity and does not cause significant adverse effects in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of PSEB is its anti-inflammatory and anti-tumor properties, which make it a promising candidate for drug development. However, one limitation is the lack of human clinical trials, which limits our understanding of its efficacy and safety in humans.

Future Directions

There are several future directions for PSEB research. One direction is to conduct human clinical trials to determine its safety and efficacy in treating inflammatory diseases and cancer. Another direction is to investigate its potential use in treating neurodegenerative diseases. Additionally, further studies are needed to understand the mechanism of action of PSEB and to identify potential drug targets.

Synthesis Methods

The synthesis of PSEB involves the reaction between 2-phenylethylamine and 4-sulfamoylphenylacetic acid. The reaction is carried out in the presence of a coupling agent such as N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain pure PSEB.